3-Methyl-1-[(piperidin-4-yl)methyl]urea

• Molecular Formula: C8H17N3O
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 1-methyl-3-(piperidin-4-ylmethyl)urea
• InChI: InChI=1S/C8H17N3O/c1-9-8(12)11-6-7-2-4-10-5-3-7/h7,10H,2-6H2,1H3,(H2,9,11,12)
• InChI Key: FWUDIPGDIBVLGN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NCC1CCNCC1

Description

3-Methyl-1-[(piperidin-4-yl)methyl]urea is a urea derivative featuring a methyl group at the 3-position and a piperidin-4-ylmethyl substituent on the nitrogen atom. Urea derivatives are widely explored in medicinal chemistry due to their hydrogen-bonding capacity, which enhances target binding and solubility. The piperidine ring, a common pharmacophore, contributes to improved bioavailability and conformational flexibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-[(piperidin-4-yl)methyl]urea typically involves the reaction of 3-methylurea with a piperidine derivative. One common method includes the use of 3-methylurea and 4-piperidinemethanol under specific reaction conditions to form the desired product . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity.

Industrial Production Methods

Industrial production of 3-Methyl-1-[(piperidin-4-yl)methyl]urea may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for mass production. This includes the use of continuous flow reactors and automated systems to maintain consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-[(piperidin-4-yl)methyl]urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups attached to the piperidine ring.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and sometimes catalysts to enhance reaction rates .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted urea compounds.

Scientific Research Applications

3-Methyl-1-[(piperidin-4-yl)methyl]urea has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a building block for pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Methyl-1-[(piperidin-4-yl)methyl]urea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine-Containing Urea Derivatives

• Its synthesis via the van Duzer method highlights scalability for medicinal chemistry applications .
• Linagliptin Impurity 36 :
  (S)-1-(1-(7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidin-3-yl)urea incorporates a purine-quinazoline scaffold, diverging significantly from the target compound’s simplicity. This structural complexity reduces solubility but enhances target specificity for dipeptidyl peptidase-4 (DPP-4) inhibition .

Non-Urea Piperidine Derivatives

• DMPI and CDFII :
  These indole-piperidine hybrids (e.g., DMPI: 3-{1-[(2,3-dimethyl-phenyl)methyl]piperidin-4-yl}-1-methyl-2-pyridin-4-yl-1H-indole) lack the urea moiety but retain the piperidine ring. They exhibit antibacterial synergy with carbapenems against MRSA, suggesting that urea substitution may shift biological activity toward different therapeutic targets .
• The urea here serves as a linker, contrasting with the target compound’s minimalistic design .

Piperidine Substitution Patterns

highlights diverse substituents on piperidine rings in European Patent compounds, including:

• 1-(2-Hydroxyethyl)piperidin-4-yl : Introduces polarity, improving aqueous solubility.
• 4-[(Dimethylamino)methyl]piperidin-1-yl: Enhances basicity, favoring ionized states at physiological pH .

Data Table: Structural and Functional Comparison

Compound Name	Key Structural Features	Biological Activity/Notes	Reference
3-Methyl-1-[(piperidin-4-yl)methyl]urea	Urea core, methyl, piperidinylmethyl	Unknown; inferred hydrogen-bonding potential	-
3-Ethyl-1-(piperidin-4-yl)urea	Ethyl substituent	Synthetic model for urea derivatives
Linagliptin Impurity 36	Urea + purine-quinazoline scaffold	DPP-4 inhibitor impurity
DMPI	Indole-piperidine hybrid	MRSA synergist with carbapenems
Pyrazolo[1,5-a]pyrimidine derivative	Morpholine, pyrazolo-pyrimidine, urea linker	Kinase inhibition candidate

Research Findings and Implications

• Synthetic Flexibility : The piperidine-urea scaffold allows modular substitution (e.g., methyl, ethyl, hydroxyethyl) to tune physicochemical properties .
• Biological Relevance : Urea’s hydrogen-bonding capacity is critical for target engagement, but adjacent groups (e.g., morpholine in pyrazolo-pyrimidine derivatives) dictate specificity .
• Therapeutic Potential: While MRSA-active compounds (e.g., DMPI) lack urea groups, their piperidine cores suggest broader antimicrobial applications for related structures .